Cas no 2138395-01-2 (5-[(5-Bromofuran-2-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine)

• Product Name: 5-[(5-Bromofuran-2-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine
• CAS No: 2138395-01-2
• MF: C₁₀H₁₃BrN₂O
• MW: 257.127021551132
• CID: 5799968
• PubChem ID: 165451524
• Update Time: 2025-05-27

5-[(5-Bromofuran-2-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-743163
• 5-[(5-bromofuran-2-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine
• 2138395-01-2
• 5-[(5-Bromofuran-2-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine

• Inchi： 1S/C10H13BrN2O/c11-10-2-1-9(14-10)4-7-3-8(12)6-13-5-7/h1-3,8,13H,4-6,12H2
• InChI Key： OKEAFLDQYXWWEL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CC2=CC(CNC2)N)O1

Computed Properties

• Exact Mass: 256.02113g/mol
• Monoisotopic Mass: 256.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 51.2Ų

Additional information on 5-[(5-Bromofuran-2-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine

Introduction to 5-[(5-Bromofuran-2-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine (CAS No. 2138395-01-2)

5-[(5-Bromofuran-2-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine (CAS No. 2138395-01-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features and potential biological activities, making it a promising candidate for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of 5-[(5-Bromofuran-2-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine is composed of a tetrahydropyridine ring substituted with a 5-bromofuran moiety. The presence of the bromine atom and the furan ring imparts specific electronic and steric properties to the molecule, which can influence its reactivity and biological interactions. The amine group on the tetrahydropyridine ring further adds to the compound's versatility in forming hydrogen bonds and participating in various chemical reactions.

Recent studies have highlighted the importance of 5-[(5-Bromofuran-2-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine in several areas of research. One notable application is its potential as a lead compound for the development of new drugs targeting neurological disorders. The compound has been shown to exhibit potent activity against specific neurotransmitter receptors, which are implicated in conditions such as Alzheimer's disease and Parkinson's disease. This makes it a valuable tool for understanding the underlying mechanisms of these diseases and developing more effective treatments.

In addition to its neurological applications, 5-[(5-Bromofuran-2-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that the compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The synthesis of 5-[(5-Bromofuran-2-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine involves several well-established chemical reactions. One common approach is to start with a 5-bromofuran derivative and undergo a series of transformations to introduce the tetrahydropyridine ring and the amine functionality. The synthetic route can be optimized to achieve high yields and purity levels, making it suitable for large-scale production if needed.

Pharmacokinetic studies have provided valuable insights into the behavior of 5-[(5-Bromofuran-2-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine in biological systems. These studies have shown that the compound has favorable absorption properties and can readily cross the blood-brain barrier. This is particularly important for its potential use in treating central nervous system disorders. Additionally, the compound exhibits good metabolic stability and low toxicity profiles in preclinical models.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-[(5-Bromofuran-2-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. Further clinical trials are planned to explore its potential in treating specific diseases and conditions.

In conclusion, 5-[(5-Bromofuran-2-y-lmethyl)-1,2,3, 6-tetrahydropyridin -3-am ine (CAS No. 2138395 -01 - 2) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various medical fields. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound is likely to play an increasingly important role in advancing our understanding and treatment of complex diseases.